3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-methylphenyl)methylidene]amino] 2-phenylquinoline-4-carboxylate
• InChI: InChI=1S/C24H19N3O2/c1-16-8-7-11-18(14-16)23(25)27-29-24(28)20-15-22(17-9-3-2-4-10-17)26-21-13-6-5-12-19(20)21/h2-15H,1H3,(H2,25,27)
• InChI Key: KZFBAGCRYAFBQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=NOC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=N/OC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4)/N
• Molecular Formula: C24H19N3O2
• DSSTOX Substance ID: DTXSID201162728
• Molecular Weight: 381.4 g/mol
• CAS RN: 690645-96-6

Description

3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the chemical class of imidazoles and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide is not fully understood. However, it has been suggested that the compound may interact with cellular DNA and inhibit the activity of certain enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide has a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and act as a fluorescent probe for cellular imaging. In addition, it has been shown to have low toxicity in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide for lab experiments is its potential as a fluorescent probe for cellular imaging. This can be useful for studying cellular processes and identifying specific cell types. However, the compound has limitations in terms of its solubility and stability, which can affect its performance in certain experiments.

Future Directions

There are several future directions for the study of 3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide. One potential area of research is the development of new synthesis methods to improve the yield and purity of the compound. In addition, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of the compound. Finally, there is a need for more research into the limitations and potential applications of 3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide in lab experiments.

Synthesis Methods

The synthesis of 3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide involves several steps, including the reaction of 2-phenyl-4-quinolinecarboxylic acid with thionyl chloride to form 2-phenyl-4-chloroquinoline. This intermediate is then reacted with 3-methylbenzene-1,2-diamine to form the desired product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

3-methyl-N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}benzenecarboximidamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to have antimicrobial, antiviral, and anticancer properties. In addition, it has been studied for its potential use as a fluorescent probe for cellular imaging.